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Abstract
Cinnzeylanol, a polyhydroxylated pentacyclic diterpene isolated from the bark of the Ceylon

cinnamon tree (Cinnamomum zeylanicum), has garnered interest for its notable biological

activities, including insecticidal and antimicrobial properties. This technical guide provides a

detailed overview of the chemical structure and stereochemistry of Cinnzeylanol, compiling

available data from seminal studies. The structural elucidation, primarily achieved through X-

ray crystallography and NMR spectroscopy, is discussed in detail. This document is intended to

serve as a comprehensive resource for researchers and professionals engaged in natural

product chemistry, drug discovery, and related fields.

Chemical Structure and Properties
Cinnzeylanol is a complex diterpenoid with the molecular formula C₂₀H₃₂O₇, corresponding to

a molecular weight of 384.5 g/mol .[1] The molecule possesses a rigid pentacyclic cage-like

structure, a feature common to ryanodane-type diterpenes.

Physicochemical Properties
A summary of the known physicochemical properties of Cinnzeylanol is presented in Table 1.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1150427?utm_src=pdf-interest
https://www.benchchem.com/product/b1150427?utm_src=pdf-body
https://www.benchchem.com/product/b1150427?utm_src=pdf-body
https://www.benchchem.com/product/b1150427?utm_src=pdf-body
https://www.biosynth.com/p/MCA39404/62394-04-1-cinnzeylanol
https://www.benchchem.com/product/b1150427?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 62394-04-1 [1]

Molecular Formula C₂₀H₃₂O₇ [1]

Molecular Weight 384.5 g/mol [1]

Melting Point 186.2 °C [1]

Appearance Crystalline solid
Inferred from isolation

descriptions

Table 1: Physicochemical Properties of Cinnzeylanol

Stereochemistry and Absolute Configuration
The stereochemistry of Cinnzeylanol is complex, featuring multiple stereocenters. The relative

stereochemistry was primarily established through single-crystal X-ray diffraction analysis.

While the original publications detailing the absolute configuration were not fully accessible,

related studies on similar ryanodane diterpenes suggest a specific absolute stereochemistry. It

is crucial to consult the primary literature for a definitive assignment of the absolute

configuration.

Structural Elucidation: A Methodological Overview
The determination of the intricate structure of Cinnzeylanol involved a combination of

spectroscopic techniques and chemical reactions. The logical workflow for its structural

elucidation is depicted below.
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Figure 1. Workflow for the Structural Elucidation of Cinnzeylanol

Isolation and Purification

Structural Analysis

Structure Confirmation

Dried Bark of Cinnamomum zeylanicum

Solvent Extraction

Column Chromatography

Purified Cinnzeylanol Crystals

X-ray Crystallography NMR Spectroscopy (1H & 13C)Mass Spectrometry Chemical Reactions

Determination of ConnectivityEstablishment of Relative Stereochemistry Confirmation of Functional Groups

Final Structure of Cinnzeylanol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2. Logic Diagram for Stereochemical Assignment of Cinnzeylanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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